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Compound of Interest

Compound Name: Diethyl 2-(2-oxopropyl)malonate

Cat. No.: B1280708 Get Quote

A detailed comparison of the structural properties of two diethyl malonate derivatives, offering

insights for researchers, scientists, and drug development professionals.

While a direct X-ray crystallographic analysis of Diethyl 2-(2-oxopropyl)malonate is not

publicly available in the searched literature, this guide provides a comparative analysis of two

complex diethyl malonate derivatives for which crystallographic data have been published. This

comparison serves as a valuable resource for understanding the structural chemistry of this

class of compounds.

The two derivatives compared in this guide are:

Compound 1: Diethyl 2-acetoxy-2-[3-(4-nitrophenyl)-3-oxo-1-phenylpropyl]malonate

Compound 2: Diethyl 3,5-di-t-butyl-4-hydroxybenzyl phenyl malonate

This guide will summarize their crystallographic data in a structured table, detail the

experimental protocols for their synthesis and analysis, and visualize the general experimental

workflow.

Data Presentation: Crystallographic Comparison
The table below summarizes the key crystallographic data for the two diethyl malonate

derivatives, allowing for a direct comparison of their structural parameters.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b1280708?utm_src=pdf-interest
https://www.benchchem.com/product/b1280708?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1280708?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Parameter

Compound 1: Diethyl 2-
acetoxy-2-[3-(4-
nitrophenyl)-3-oxo-1-
phenylpropyl]malonate

Compound 2: Diethyl 3,5-
di-t-butyl-4-hydroxybenzyl
phenyl malonate

Chemical Formula C₂₄H₂₅NO₉ C₂₈H₃₈O₅

Molecular Weight 471.46 g/mol 454.60 g/mol

Crystal System Monoclinic Monoclinic

Space Group P2₁/n Not specified in abstracts

Unit Cell Dimensions

a = 10.368(1) Å, b = 21.849(2)

Å, c = 10.842(1) Å, β =

108.97(1)°

Not specified in abstracts

Volume 2322.1(4) Å³ Not specified in abstracts

Z (Molecules per unit cell) 4 Not specified in abstracts

Key Supramolecular Features

C—H⋯O and C—H⋯π

hydrogen bonds, forming a

three-dimensional network.[1]

Inter-molecular hydrogen

bonds of the type O–H–O,

leading to the formation of

one-dimensional chains.

Experimental Protocols
This section provides detailed methodologies for the synthesis and X-ray crystallographic

analysis of the featured compounds, based on the available literature.

Synthesis and Crystallization
Compound 1: Diethyl 2-acetoxy-2-[3-(4-nitrophenyl)-3-oxo-1-phenylpropyl]malonate

The synthesis of this compound was achieved through the reaction of 4'-nitrochalcone with

diethyl 2-acetoxymalonate.[1] The reaction was conducted in a solid/liquid two-phase system

consisting of sodium carbonate and tetrahydrofuran (THF), and was catalyzed by a

glucopyranoside-based crown ether.[1] The resulting product was isolated using preparative

thin-layer chromatography (TLC) on silica gel.[1] Single crystals suitable for X-ray diffraction
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were obtained by crystallization from ethanol.[1] The structure was confirmed by ¹H and ¹³C

NMR and mass spectroscopy.[1]

Compound 2: Diethyl 3,5-di-t-butyl-4-hydroxybenzyl phenyl malonate

This compound was synthesized via a novel method. The synthesis involved the use of N,N-

dimethyl-3,5-di-t-butyl-4-hydroxybenzyl amine as an alkylation reagent. Single crystals suitable

for X-ray analysis were grown from a slow evaporation of an n-hexane solution.[2]

X-ray Data Collection and Structure Refinement
For Compound 1, the crystal data, data collection, and structure refinement details are

summarized in the referenced publication.[1] All hydrogen atoms were located in difference

electron-density maps and were included in the refinement at calculated positions.[1]

Visualization of Experimental Workflow
The following diagram illustrates a generalized workflow for the synthesis and X-ray

crystallographic analysis of a diethyl malonate derivative, based on the methodologies

described.
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Generalized workflow for synthesis and crystallographic analysis.

This guide highlights the importance of X-ray crystallography in elucidating the detailed three-

dimensional structures of complex organic molecules. The data presented for the two diethyl

malonate derivatives showcases the structural diversity within this class of compounds, driven

by different substitution patterns and resulting in distinct supramolecular assemblies. For

researchers in drug development, such structural insights are crucial for understanding

molecular interactions and designing new therapeutic agents.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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